6-Bromopyren-1-ol
Overview
Description
“6-Bromopyren-1-ol” is a chemical compound with the molecular formula C16H9BrO . It has a molecular weight of 297.15 g/mol . This compound is significant in synthetic chemistry, materials science, and environmental studies .
Synthesis Analysis
The synthesis of “6-Bromopyren-1-ol” involves a variety of indirect methods. These methods involve reduced pyrenes, transannular ring closures, and cyclisations of biphenyl intermediates . The synthesis of mono-, di-, tri-, and tetrabromopyrene isomers at non-K positions (1-, 3-, 6-, 8-) and nodal positions (2-, 7-) is systematically explored .
Molecular Structure Analysis
The molecular structure of “6-Bromopyren-1-ol” is determined by its molecular formula, C16H9BrO . The distinct electronic structure of pyrene is pivotal, dictating the preferential electrophilic aromatic substitution reactions at specific positions .
Physical And Chemical Properties Analysis
“6-Bromopyren-1-ol” has a molecular weight of 297.15 g/mol . More detailed physical and chemical properties are not explicitly mentioned in the available resources.
Scientific Research Applications
Synthetic Chemistry
Bromopyrenes, including 6-Bromopyren-1-ol, are significant in synthetic chemistry. They serve as vital intermediates in synthetic routes . The substitution pattern of bromoderivatives significantly impacts their subsequent functionalisation and properties .
Materials Science
In the field of materials science, bromopyrenes are of great interest. Their unique properties can be leveraged in the development of new materials .
Environmental Studies
Bromopyrenes are also relevant in environmental studies. They can be used in research related to pollution, as pyrene and its derivatives are common pollutants in the environment .
Photophysical Properties
The study of the photophysical properties of bromopyrenes can be another application. Understanding these properties can lead to various applications in fields like optoelectronics .
Development of New Functionalisation Strategies
The strategic functionalisation of pyrene at non-K region and nodal positions is crucial for expanding its utility . Bromo-substituted precursors like 6-Bromopyren-1-ol can allow for diverse functionalisation strategies .
Advancing Synthesis Strategies
Research on bromopyrenes can contribute to advancing the synthesis strategies of pyrene derivatives . This can unlock new possibilities for their utilisation in various fields .
Future Directions
Mechanism of Action
Target of Action
Pyrene derivatives, which include 6-bromopyren-1-ol, are known to be valuable components for materials, supramolecular and biological chemistry, due to their photophysical/electronic properties and extended rigid structure .
Mode of Action
Bromo-substituted precursors like 6-bromopyren-1-ol serve as vital intermediates in synthetic routes . The presence of the bromo group can activate certain positions on the pyrene ring, influencing the compound’s interaction with its targets .
Biochemical Pathways
The strategic functionalisation of pyrene at non-k region and nodal positions is crucial for expanding its utility, allowing for diverse functionalisation strategies .
Result of Action
The substitution pattern of bromoderivatives significantly impacts their subsequent functionalisation and properties .
properties
IUPAC Name |
6-bromopyren-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9BrO/c17-13-7-3-9-2-6-12-14(18)8-4-10-1-5-11(13)15(9)16(10)12/h1-8,18H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFLCKLCWZVOBOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC3=C2C4=C1C=CC(=C4C=C3)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00679432 |
Source
|
| Record name | 6-Bromopyren-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00679432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
114562-65-1 |
Source
|
| Record name | 6-Bromopyren-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00679432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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